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Compound of Interest

Compound Name: 4-Nitropyridine N-oxide-d4

Cat. No.: B147375

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Nitropyridine N-oxide-d4 is the deuterated form of 4-Nitropyridine N-oxide, a compound
utilized in various research applications, including as a quorum sensing inhibitor and an
inhibitor of Na,K-ATPase activity.[1] The incorporation of deuterium atoms (d4) makes it a
valuable internal standard for mass spectrometry-based quantitative analysis, allowing for
precise differentiation from its non-deuterated counterpart. Accurate and consistent preparation
of stock solutions is paramount for reliable and reproducible experimental results.

This document provides detailed protocols for the preparation of 4-Nitropyridine N-oxide-d4
stock solutions, along with information on its properties, solubility, and stability to ensure its
effective use in research and drug development.

Physicochemical Properties and Safety Data

A summary of the key physicochemical properties of 4-Nitropyridine N-oxide-d4 is presented
in the table below.
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Property Value Reference
CAS Number 119673-94-8 [LI[21031[41[5]
Molecular Formula CsDaN20s [3114]
Molecular Weight 144.12 g/mol [31[4]

Yellow to brown crystals or
Appearance [6]

powder

) ) 159-164 °C (for non-
Melting Point [718]
deuterated)

Safety Precautions:

4-Nitropyridine N-oxide is classified as toxic if swallowed and causes skin and serious eye
irritation.[8] It may also cause respiratory irritation.[8][9] Appropriate personal protective
equipment (PPE), including gloves, lab coat, and safety glasses, should be worn at all times
when handling this compound. All work should be conducted in a well-ventilated fume hood.[9]

Solubility and Stability

Quantitative solubility data for 4-Nitropyridine N-oxide-d4 is not extensively available. The
following table provides qualitative solubility information for the non-deuterated analog, which is
expected to be a good surrogate.

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Soluble

Methanol (MeOH) Soluble

Ethanol (EtOH) Soluble

Acetonitrile (ACN) Information not available

Water Insoluble/Slightly Soluble
Stability:
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4-Nitropyridine N-oxide is stable under normal laboratory conditions.[9] However, it may be
sensitive to light and moisture.[9][10] Stock solutions should be stored in amber vials or
protected from light to prevent photodegradation. To minimize the risk of degradation, it is
recommended to prepare fresh working solutions from the stock solution for each experiment.
For long-term storage, stock solutions should be kept at low temperatures.

Storage Condition Recommended Duration
Short-term (days to weeks) 2-8 °C
Long-term (months to years) -20°C or-80 °C

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO

This protocol describes the preparation of a 10 mg/mL stock solution of 4-Nitropyridine N-
oxide-d4 in DMSO.

Materials:

e 4-Nitropyridine N-oxide-d4 solid

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

o Class A volumetric flask (e.g., 1 mL or 5 mL)
e Spatula

» Vortex mixer

» Sonicator

o Amber glass vials with screw caps
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Procedure:

Equilibration: Allow the vial containing 4-Nitropyridine N-oxide-d4 to equilibrate to room
temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of 4-Nitropyridine N-oxide-d4 (e.g., 10 mg)
using a calibrated analytical balance and transfer it to a clean, dry volumetric flask.

Dissolution: Add a small volume of DMSO to the volumetric flask to dissolve the solid.

Mixing: Gently swirl the flask to facilitate dissolution. If necessary, use a vortex mixer at low
speed or sonicate for a few minutes to ensure the compound is completely dissolved.

Dilution to Volume: Once the solid is fully dissolved, add DMSO to the volumetric flask until
the meniscus reaches the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is
homogeneous.

Aliquoting and Storage: Transfer the stock solution into amber glass vials in appropriate
aliquots to avoid repeated freeze-thaw cycles. Store the aliquots at -20 °C or -80 °C for long-
term storage.

Protocol 2: Preparation of Working Solutions

This protocol outlines the preparation of a 100 ug/mL working solution from the 10 mg/mL stock

solution.

Materials:

10 mg/mL 4-Nitropyridine N-oxide-d4 stock solution in DMSO
Desired solvent for the working solution (e.g., Methanol, Acetonitrile, or experimental buffer)
Calibrated micropipettes and sterile tips

Volumetric flask or microcentrifuge tubes
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Procedure:

e Thawing: Remove an aliquot of the 10 mg/mL stock solution from the freezer and allow it to
thaw completely at room temperature.

e Calculation: Determine the volume of the stock solution required to prepare the desired
concentration and volume of the working solution. For example, to prepare 1 mL of a 100
pg/mL working solution, 10 pL of the 10 mg/mL stock solution is needed.

« Dilution: Using a calibrated micropipette, transfer the calculated volume of the stock solution
into a volumetric flask or microcentrifuge tube containing the appropriate volume of the
desired solvent.

e Mixing: Vortex the working solution gently to ensure thorough mixing.

e Use: Use the freshly prepared working solution immediately for your experiments. It is not
recommended to store dilute working solutions for extended periods.

Visualizations
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Click to download full resolution via product page

Caption: Experimental workflow for the preparation of 4-Nitropyridine N-oxide-d4 stock and
working solutions.
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Factors Influencing Stock Solution Preparation
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Caption: Logical relationships in the preparation of 4-Nitropyridine N-oxide-d4 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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